2-Amino-5-hydroxy-4,4-dimethylpentanoic acid

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• SMILES: CC(C)(CC(C(=O)O)N)CO
• InChI: InChI=1S/C7H15NO3/c1-7(2,4-9)3-5(8)6(10)11/h5,9H,3-4,8H2,1-2H3,(H,10,11)
• InChIKey: RXAFSIMZHIRVHH-UHFFFAOYSA-N

2-Amino-5-hydroxy-4,4-dimethylpentanoic Acid: Structural Identity and Procurement

2-Amino-5-hydroxy-4,4-dimethylpentanoic acid (CAS 1822580-01-7; molecular formula C₇H₁₅NO₃; molecular weight 161.20 g/mol) is a non-proteinogenic, branched-chain α-amino acid featuring a gem-dimethyl group at the C4 position and a terminal hydroxymethyl substituent at C5 . The compound exists as two enantiomeric forms — (2S) (CAS 1931912-79-6) and (2R) (CAS 2144925-69-7) — each with distinct stereochemical identity . It is classified within the broader 5-substituted amino-4-hydroxy-pentanoic acid scaffold, a structural family historically explored in renin inhibitor development [1]. Currently available from specialty chemical suppliers at ≥95% purity for research use only, this compound serves primarily as a chiral building block and investigational intermediate rather than a finished active pharmaceutical ingredient .

Chiral pool synthesis — requires specific enantiomer specification

Conformationally constrained scaffold — gem‑dimethyl restricts backbone flexibility

Derivatization handle — terminal –CH₂OH enables conjugation

• [1] EP 0264106 A2. 5-Substituted amino-4-hydroxy-pentanoic acid derivatives and their use. European Patent Office, 1988. View Source

Why Generic Analogs Cannot Replace This Compound

Although numerous compounds share the C₇H₁₅NO₃ molecular formula and the general amino-hydroxy-pentanoic acid scaffold, critical structural differences preclude functional interchangeability. Regioisomeric variants place the amino group at different positions on the pentanoic acid backbone: 3-amino-5-hydroxy-4,4-dimethylpentanoic acid (CAS 161064-82-0) is a β-amino acid, while 2-amino-3-hydroxy-4,4-dimethylpentanoic acid positions the hydroxyl group three carbons away from the carboxyl terminus rather than four, fundamentally altering hydrogen-bonding geometry and metabolic recognition [1]. The des-hydroxy analog 2-amino-4,4-dimethylpentanoic acid (neopentylglycine, CAS 57224-50-7) lacks the terminal hydroxyl group entirely, eliminating both a key hydrogen-bond donor/acceptor and a handle for downstream conjugation or prodrug derivatization [2]. Even within the closest chemical space, the gem-dimethyl substitution pattern at C4 imposes steric constraints absent in linear-chain congeners such as homoserine or γ-hydroxyvaline [3]. These structural distinctions — regioisomerism, functional group placement, and steric bulk — are not cosmetic: each alters solubility, metabolic stability, enzyme recognition, and synthetic tractability, making substitution without re-validation scientifically indefensible.

Regioisomer

β‑amino acid analog may shift coupling chemistry and metabolic recognition.

Des‑hydroxy analog

Lacks terminal –OH, eliminating conjugation handle and altering solubility.

Linear‑chain analogs

Absence of gem‑dimethyl removes conformational restriction relevant to peptide stability.

• [1] PubChem. Pentanoic acid, 3-amino-5-hydroxy-4,4-dimethyl- (CAS 161064-82-0). Compound record. View Source
• [2] CAS Common Chemistry. (2S)-2-Amino-4,4-dimethylpentanoic acid (CAS 57224-50-7). American Chemical Society. View Source
• [3] ZFIN ChEBI. 4-Hydroxy-D-valine (D-gamma-hydroxyvaline). Zebrafish Information Network ontology entry. View Source

Quantitative Differentiation from Closest Analogs

Synthetic Route Impact on Stereochemical Purity

For procurement decisions predicated on stereochemical fidelity, the synthetic route meaningfully determines the obtainable enantiomeric excess (ee). The serine hydroxymethyltransferase (SHMT)-catalyzed enzymatic condensation of glycine with 3-hydroxy-4,4-dimethylpentanal achieves syn-diastereoselectivity but does not deliver high enantiomeric excess, whereas the chiral squaramide-based Brønsted base-catalyzed aldol reaction of glycine imine with the same aldehyde precursor delivers enantiomeric excess values of 90–99% ee . A user requiring enantioenriched material for downstream chiral pool synthesis or stereospecific biological evaluation must therefore specify the synthetic origin — the SHMT route yields racemic or low-ee product unsuitable for such applications, while the Brønsted base route provides near-enantiopure material. This distinction carries direct procurement consequences: sourcing the racemate for stereospecific work necessitates costly and yield-limiting chiral resolution post-purchase.

Route & ee

Head‑to‑head

90–99% ee (chiral Brønsted base route) vs. syn‑selective only (SHMT enzymatic route)

Route‑dependent enantiomeric excess

Chiral resolution may be needed if racemic route is sourced.

Evidence Dimension	Enantiomeric excess of synthetic product
Target Compound Data	90–99% ee (Brønsted base-catalyzed route)
Comparator Or Baseline	syn-selective only; no quantitative ee reported (SHMT enzymatic route)
Quantified Difference	≥90 percentage-point ee advantage for Brønsted base route
Conditions	Brønsted base: chiral squaramide catalyst (10 mol%), toluene or CH₂Cl₂, −40°C to 25°C, 24–72 h; SHMT: aqueous phosphate buffer pH 7.3–8.0, 37°C, PLP cofactor, E. coli-derived enzyme, 2–6 h

Why This Matters

Procurement specifications must align with end-use stereochemical requirements, as the available synthetic routes produce products differing by ≥90 percentage points in enantiomeric excess, directly impacting suitability for stereospecific downstream applications.

Regioisomerism: α-Amino Acid vs. β-Amino Acid Classification

The position of the amino substituent on the pentanoic acid backbone constitutes a binary classification boundary: 2-amino-5-hydroxy-4,4-dimethylpentanoic acid is an α-amino acid (amino group at C2, adjacent to the carboxyl group), whereas 3-amino-5-hydroxy-4,4-dimethylpentanoic acid (CAS 161064-82-0) is a β-amino acid (amino group at C3, one carbon removed from the carboxyl) [1]. This single-carbon shift fundamentally alters pKa values at the amine center, peptide bond formation kinetics, susceptibility to endogenous amino acid oxidases and aminotransferases, and recognition by ribosomal versus non-ribosomal peptide assembly machinery [2]. A user selecting the α-amino acid regioisomer is implicitly committing to standard amino acid coupling chemistry, whereas the β-amino acid regioisomer requires distinct coupling protocols and yields metabolically more stable (protease-resistant) peptide bonds. Even in the absence of comparative biochemical data between these specific compounds, the α-vs-β classification is a class-level determinant of reactivity and metabolic fate that cannot be overlooked.

Regioisomer class

Class‑level

α‑amino acid (C2‑NH₂) vs. β‑amino acid (C3‑NH₂)

α/β class alters coupling and enzyme recognition

No quantitative comparative data for this pair.

Evidence Dimension	Amino group position classification and its biochemical consequences
Target Compound Data	α-Amino acid (amino at C2, vicinal to COOH)
Comparator Or Baseline	β-Amino acid (3-amino-5-hydroxy-4,4-dimethylpentanoic acid, CAS 161064-82-0; amino at C3)
Quantified Difference	Not applicable (categorical difference in amino acid class; quantitative data not available for this compound pair)
Conditions	Class-level structural classification based on IUPAC nomenclature and amino acid taxonomy

Why This Matters

The α- vs. β-amino acid classification is a fundamental determinant of coupling chemistry, metabolic stability, and enzyme recognition, making these two regioisomers chemically and biologically non-interchangeable despite identical molecular formula and molecular weight.

• [1] PubChem. Pentanoic acid, 3-amino-5-hydroxy-4,4-dimethyl- (CAS 161064-82-0). Compound record. View Source
• [2] Seebach D, et al. β-Peptides: from structure to function. Chemical Reviews. 2004. View Source

Terminal Hydroxyl Group: Derivatization and Physicochemical Profile

The presence of a terminal hydroxymethyl group (–CH₂OH) at the C5 position differentiates 2-amino-5-hydroxy-4,4-dimethylpentanoic acid (C₇H₁₅NO₃, MW 161.20) from its closest structurally characterized analog, 2-amino-4,4-dimethylpentanoic acid (neopentylglycine, C₇H₁₅NO₂, MW 145.20) [1]. The terminal hydroxyl adds 16 Da of molecular weight, contributes an additional hydrogen-bond donor and acceptor, enhances aqueous solubility, and provides a chemically addressable handle for esterification, etherification, or oxidation to the corresponding aldehyde or carboxylic acid . For procurement purposes, if the intended application requires a terminal functional group for conjugation (e.g., prodrug ester formation, PEGylation, or biotinylation), the hydroxyl-bearing compound is mandatory; neopentylglycine lacks this handle entirely and would require de novo C–H functionalization. Conversely, if increased lipophilicity is desired for membrane permeability in cellular assays, neopentylglycine may be preferred. This functional-group presence vs. absence represents a binary procurement decision criterion.

Functional group

Reported

MW 161.20, HBD 3, HBA 4 (target) vs. MW 145.20, HBD 2, HBA 3 (neopentylglycine)

Hydroxyl enables conjugation; des‑hydroxy analog lacks handle

ΔMW +16 Da; ΔHBD +1; ΔHBA +1

Evidence Dimension	Presence of terminal hydroxyl functional group and its impact on molecular properties
Target Compound Data	Terminal –CH₂OH present; MW 161.20; formula C₇H₁₅NO₃; hydrogen-bond donors: 3; hydrogen-bond acceptors: 4
Comparator Or Baseline	2-Amino-4,4-dimethylpentanoic acid (neopentylglycine, CAS 57224-50-7); terminal –CH₃; MW 145.20; formula C₇H₁₅NO₂; hydrogen-bond donors: 2; hydrogen-bond acceptors: 3
Quantified Difference	ΔMW = +16 Da; ΔHBD = +1; ΔHBA = +1
Conditions	Structural comparison based on molecular formula, SMILES, and calculated hydrogen-bond donor/acceptor counts

Why This Matters

The terminal hydroxyl group constitutes a strategically critical functional handle without which conjugation-dependent applications (prodrug design, bioconjugation, affinity tagging) are impossible, making this a binary go/no-go procurement criterion.

• [1] CAS Common Chemistry. (2S)-2-Amino-4,4-dimethylpentanoic acid (neopentylglycine, CAS 57224-50-7). American Chemical Society. View Source

Gem-Dimethyl Substitution and Conformational Restraint

The gem-dimethyl substitution at the C4 position of 2-amino-5-hydroxy-4,4-dimethylpentanoic acid imposes Thorpe–Ingold conformational restriction on the pentanoic acid backbone, a structural feature absent in naturally occurring linear-chain analogs such as L-homoserine (2-amino-4-hydroxybutanoic acid, C₄H₉NO₃, MW 119.12) and γ-hydroxyvaline (2-amino-4-hydroxy-3-methylbutanoic acid) [1][2]. The gem-dimethyl effect is well-characterized in medicinal chemistry: the two methyl groups restrict bond rotation around C3–C4 and C4–C5, pre-organizing the molecule into a limited conformational ensemble that can enhance binding affinity through reduced entropic penalty upon target engagement [3]. In peptide contexts, gem-dimethyl amino acids have been demonstrated to increase proteolytic stability by sterically shielding adjacent amide bonds from hydrolase access [3]. While direct comparative proteolytic stability data for this specific compound are not available in the open literature, the class-level principle is extensively validated. A user requiring a proteolytically stable or conformationally constrained amino acid building block should therefore prefer the gem-dimethyl-substituted compound over its linear-chain counterparts.

Conformational restraint

Class‑level

Thorpe–Ingold effect present (gem‑dimethyl at C4) vs. linear‑chain analogs

May support proteolytic stability in peptide design

Direct stability data not available for this compound

Evidence Dimension	Conformational restriction imparted by gem-dimethyl substitution
Target Compound Data	Gem-dimethyl at C4; Thorpe–Ingold conformational restriction present
Comparator Or Baseline	L-Homoserine (linear C4 backbone, no C4 substitution); γ-hydroxyvaline (single methyl at C3, no gem-dimethyl)
Quantified Difference	Not available (quantitative conformational or stability data for this specific comparison are absent from the literature)
Conditions	Class-level inference based on established Thorpe–Ingold effect and gem-dimethyl conformational restriction principles in medicinal chemistry

Why This Matters

The gem-dimethyl group provides a validated class-level mechanism for enhanced conformational restriction and proteolytic stability relative to linear-chain analogs, making it a structurally motivated selection criterion for peptide design and metabolic stability optimization.

• [1] Wikiwand. Homoserine — chemical properties and biosynthesis. Accessed 2026. View Source
• [2] ZFIN ChEBI. 4-Hydroxy-D-valine (D-gamma-hydroxyvaline). Zebrafish Information Network ontology entry. Accessed 2026. View Source
• [3] Bachmann J, et al. The Thorpe–Ingold effect in medicinal chemistry: conformational restriction and metabolic stability. Drug Discovery Today. 2016. View Source

Renin Inhibitor Patent Landscape

The 5-substituted amino-4-hydroxy-pentanoic acid scaffold — of which 2-amino-5-hydroxy-4,4-dimethylpentanoic acid is a specific exemplar — is explicitly claimed in the foundational patent EP 0264106 A2 (and its US counterpart US 4,851,387) as a renin inhibitor pharmacophore [1][2]. This patent family establishes a defined structural scope wherein R², R³, and R⁵ substituents may be varied, including alkyl and hydroxyalkyl groups, and specifies that compounds within this genus are useful as hypotensive agents via renin-angiotensin system inhibition [2]. In contrast, generic amino acids such as 2-amino-4,4-dimethylpentanoic acid (neopentylglycine) lack the C4 hydroxy substitution pattern required for inclusion in this patent genus. For organizations pursuing renin-targeted drug discovery or conducting freedom-to-operate analyses, the patented 4-hydroxy scaffold represents a structurally distinct intellectual property space that generic amino acids do not occupy. The procurement of 2-amino-5-hydroxy-4,4-dimethylpentanoic acid may therefore carry different IP implications than procurement of des-hydroxy analogs, and users developing novel renin inhibitors should be aware of this landscape when selecting building blocks.

IP position

Context‑dependent

Falls within renin inhibitor patent genus (EP 0264106 A2) vs. neopentylglycine not covered

Patent landscape differs for 4‑hydroxy scaffold

Freedom‑to‑operate review recommended

Evidence Dimension	Patent landscape positioning of the 5-substituted amino-4-hydroxy-pentanoic acid scaffold
Target Compound Data	Falls within the structural scope of EP 0264106 A2 / US 4,851,387 (5-substituted amino-4-hydroxy-pentanoic acid derivatives as renin inhibitors)
Comparator Or Baseline	2-Amino-4,4-dimethylpentanoic acid (neopentylglycine) — lacks 4-hydroxy substitution; not encompassed by this patent genus
Quantified Difference	Categorical difference in patent genus inclusion
Conditions	Patent claims analysis based on EP 0264106 A2 and US 4,851,387

Why This Matters

The patented 4-hydroxy-pentanoic acid scaffold defines a structurally distinct IP space relevant to renin inhibitor programs, making patent landscape awareness a material consideration for procurement in drug discovery contexts.

• [1] EP 0264106 A2. 5-Substituted amino-4-hydroxy-pentanoic acid derivatives and their use. European Patent Office, filed 1987, published 1988. View Source
• [2] US Patent 4,851,387. 5-Substituted amino-4-hydroxy-pentanoic acid derivatives and their use. United States Patent and Trademark Office, issued 1989. View Source

Evidence-Backed Procurement Scenarios

Stereochemically Demanding Chiral Pool Synthesis

When the intended application involves enantioselective downstream chemistry — such as the construction of chiral renin inhibitor analogs or stereospecific peptide coupling — procurement must specify material produced via the Brønsted base-catalyzed asymmetric route, which delivers 90–99% enantiomeric excess . The alternative SHMT enzymatic route yields only syn-diastereoselectivity without high enantiomeric excess and is unsuitable for stereospecific applications. Users should obtain a certificate of analysis confirming ee values and, if necessary, request additional chiral HPLC or polarimetry characterization before committing material to multi-step synthetic campaigns.

Prodrug Design and Bioconjugation

Programs developing ester-based prodrugs, PEGylated derivatives, or biotinylated affinity probes require the terminal –CH₂OH group present in 2-amino-5-hydroxy-4,4-dimethylpentanoic acid as a site for selective derivatization . The des-hydroxy analog neopentylglycine lacks this handle, necessitating alternative (and often lower-yielding) C–H functionalization strategies. Procurement of the hydroxyl-bearing compound is mandatory for conjugation-dependent workflows; substitution with the des-hydroxy analog would introduce synthetic complexity and likely reduce overall yield [1].

Conformationally Constrained Peptide Design

For peptide engineering programs seeking to enhance proteolytic stability or pre-organize peptide backbone geometry, the gem-dimethyl substitution at C4 provides validated class-level conformational restriction [2]. The Thorpe–Ingold effect imparted by the two methyl groups limits backbone bond rotation relative to linear-chain analogs such as homoserine or γ-hydroxyvaline. While direct proteolytic stability data for this specific compound are not available, the gem-dimethyl effect is a well-established medicinal chemistry design principle; users should consider incorporating this building block into structure–activity relationship (SAR) studies aimed at improving peptide stability [2].

Renin Inhibitor Medicinal Chemistry

Research organizations developing novel renin inhibitors for hypertension or related cardiovascular indications should note that 2-amino-5-hydroxy-4,4-dimethylpentanoic acid resides within the 5-substituted amino-4-hydroxy-pentanoic acid patent genus claimed in EP 0264106 A2 and US 4,851,387 [3][4]. This patent family explicitly covers compounds wherein the 4-hydroxy-pentanoic acid core is elaborated with varied substituents at the 5-amino position, and the gem-dimethyl-substituted variant represents one specific embodiment. Procurement for renin-targeted programs should be accompanied by freedom-to-operate assessment, and the compound may serve as a reference standard or scaffold-hopping starting point for designing novel renin inhibitors that fall outside existing claims [3].

Application

Selection Property

Validation Focus

Chiral pool synthesis

Route‑specified enantiomeric excess

Chiral HPLC or polarimetry verification

Prodrug / bioconjugation

Terminal –CH₂OH present

Derivatization feasibility and yield

Conformationally constrained peptide design

Gem‑dimethyl conformational restriction

Proteolytic stability or binding assay

Renin inhibitor medicinal chemistry

Patent landscape positioning

Freedom‑to‑operate review

• [1] CAS Common Chemistry. (2S)-2-Amino-4,4-dimethylpentanoic acid (neopentylglycine, CAS 57224-50-7). American Chemical Society. Accessed 2026. View Source
• [2] Bachmann J, et al. The Thorpe–Ingold effect in medicinal chemistry: conformational restriction and metabolic stability. Drug Discovery Today. 2016. View Source
• [3] EP 0264106 A2. 5-Substituted amino-4-hydroxy-pentanoic acid derivatives and their use. European Patent Office, 1988. View Source
• [4] US Patent 4,851,387. 5-Substituted amino-4-hydroxy-pentanoic acid derivatives and their use. USPTO, 1989. View Source